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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Lactose octaacetate, a

peracetylated form of lactose. This document details its various synonyms found in chemical

literature, provides in-depth experimental protocols for its synthesis and characterization, and

explores its applications in synthetic chemistry and the biomedical field. All quantitative data is

summarized in structured tables for easy comparison, and key experimental workflows are

visualized using diagrams.

Chemical Synonyms and Identifiers
Lactose octaacetate is known by a variety of names in chemical literature and databases. A

comprehensive list of synonyms and chemical identifiers is provided in Table 1 to aid in

literature searches and material sourcing.
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Identifier Type Identifier Citation

Systematic (IUPAC) Name

[(2R,3R,4S,5R,6S)-4,5,6-

triacetyloxy-3-

[(2S,3R,4S,5S,6R)-3,4,5-

triacetyloxy-6-

(acetyloxymethyl)oxan-2-

yl]oxyoxan-2-yl]methyl acetate

Other Systematic Names

1,2,3,6-Tetra-O-acetyl-4-O-

(2,3,4,6-tetra-O-acetyl-β-D-

galactopyranosyl)-β-D-

glucopyranose

[1]

4-O-(2,3,4,6-Tetra-O-acetyl-β-

D-galactopyranosyl)-1,2,3,6-

tetra-O-acetyl-D-

glucopyranose

[2][3]

β-D-Glucopyranose, 4-O-

(2,3,4,6-tetra-O-acetyl-β-D-

galactopyranosyl)-,

tetraacetate

Common Synonyms Octa-O-acetyl-D-lactose [2][4]

Peracetylated lactose [4]

β-Lactose octaacetate

β-D-Lactose octaacetate

β-Octaacetyllactose [5][6]

Lactose peracetate

CAS Number 6291-42-5 [2][7]

23973-20-8 [4][8]

NSC Number 1690
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Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of Lactose octaacetate
is presented in Table 2. This data is crucial for its identification and quality control.

Property Value Citation

Molecular Formula C₂₈H₃₈O₁₉ [2][5][6]

Molecular Weight 678.59 g/mol [2][5]

Appearance
White to light yellow powder or

crystals
[1]

Melting Point 75-78 °C [8]

89-91.5 °C (Microwave

synthesis product)

140.0 to 144.0 °C [1]

Purity >95.0% (HPLC) [1]

≥97% [5]

Optical Rotation [α]D -27° to -28° (c=0.01, CH₃OH)

¹H NMR (CDCl₃, ppm)
Signals around 2.0 ppm (acetyl

groups)

¹³C NMR (CDCl₃, ppm)
Signals around 170 ppm

(carbonyl groups)

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and

characterization of Lactose octaacetate.

Microwave-Assisted Synthesis of Lactose Octaacetate
This protocol describes a "green" synthesis approach using microwave irradiation, which offers

advantages in terms of reaction time and yield.
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Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

Distilled water

Ice

95% Ethanol

Procedure:

In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm³

(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate, which

acts as a catalyst.

Subject the reaction mixture to microwave irradiation at 700 W. The reaction time can be

varied (e.g., 10, 15, 20, and 30 minutes) to optimize the yield. A reaction time of 15-20

minutes has been shown to provide the highest yield (up to 91%).

After irradiation, pour the sample into 200 cm³ of distilled water with ice cubes.

Stir the mixture and leave it at 4 °C for 12 hours to allow for the precipitation of Lactose
octaacetate as a white solid.

Filter the precipitate under vacuum and wash it with distilled water.

For further purification, recrystallize the product from 95% ethanol and then distilled water.

Dry the purified Lactose octaacetate in a vacuum oven to a constant weight.

Quantitative Data from Microwave Synthesis:
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Parameter Value Citation

Yield 85-90%

Degree of Substitution (DS) 3.2-3.7

Melting Point 89-91.5 °C

Optical Rotation [α]D (c=0.01,

CH₃OH)
-27° to -28°

Characterization Methods
3.2.1. Thin-Layer Chromatography (TLC):

Stationary Phase: Silica gel plates (Kieselgel 60 F₂₅₄)

Mobile Phase: Ethyl acetate/methanol/water (17:2:1 v/v/v)

Detection: Spray with 10% (v/v) H₂SO₄ in methanol, followed by heating at 120 °C for 5

minutes.

Expected Rƒ Value: ~0.74

3.2.2. UV-Visible Spectroscopy:

Sample Preparation: 1 mg/mL solution in various solvents (e.g., methanol, ethanol,

acetonitrile, DMF, DMSO).

Wavelength Range: 190-400 nm.

Typical λmax: 209 nm (in methanol), 210 nm (in ethanol), 213 nm (in acetonitrile).

3.2.3. Fourier-Transform Infrared (FT-IR) Spectroscopy:

Sample Preparation: KBr pellet.

Key Vibrational Bands (cm⁻¹):

~1750 (C=O stretching of acetyl groups)
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~1230 (C-O stretching of acetyl groups)

~1050 (C-O stretching of the glycosidic bond)

3.2.4. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Solvent: Deuterated chloroform (CDCl₃)

¹H NMR: Characteristic signals for the methyl protons of the acetyl groups appear around 2.0

ppm. The anomeric protons resonate between 4.5 and 6.3 ppm.

¹³C NMR: The carbonyl carbons of the acetyl groups are observed around 170 ppm, while

the anomeric carbons appear between 90 and 102 ppm.

Applications and Experimental Workflows
Lactose octaacetate is a versatile molecule with applications in organic synthesis and as a

bioactive compound.

Intermediate in the Synthesis of Bioactive
Oligosaccharides
Lactose octaacetate serves as a crucial starting material for the synthesis of more complex

and biologically relevant oligosaccharides, such as lacto-N-tetraose, a human milk

oligosaccharide (HMO) with prebiotic and immunomodulatory properties. The acetyl groups act

as protecting groups for the hydroxyl functions of lactose, allowing for selective chemical

modifications at other positions.

Starting Material Chemical Modifications Intermediate Final Product

Lactose Octaacetate Selective Deprotection1. Expose specific hydroxyl group Glycosylation
2. Couple with another sugar donor

Protected Tetrasaccharide3. Form tetrasaccharide backbone Global Deprotection4. Remove all protecting groups Lacto-N-Tetraose
5. Obtain final HMO

Click to download full resolution via product page
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Caption: Synthetic workflow for Lacto-N-Tetraose using Lactose octaacetate.

Antimicrobial and Antiviral Activity
Recent studies have highlighted the potential of Lactose octaacetate as an antimicrobial and

antiviral agent. It has shown moderate antifungal activity against various fungal species and

antiviral activity against poliovirus (PV-1). The exact mechanisms of action are still under

investigation, but a general workflow for screening and preliminary mechanism of action studies

is presented below.

Initial Screening Toxicity Assessment

Mechanism of Action Studies

Antimicrobial Assay
(e.g., Agar Well Diffusion)

Antiviral Assay
(e.g., Plaque Reduction Assay)

Time-of-Addition Assay

Determine stage of viral life cycle affected

Cytotoxicity Assay
(e.g., MTT on cell lines)

Viral Binding/Entry Assay

Investigate effect on attachment/entry

Viral Replication Assay

Investigate effect on replication

Lactose Octaacetate

Click to download full resolution via product page

Caption: Workflow for assessing the bioactivity of Lactose octaacetate.

Pharmaceutical Excipient
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Lactose octaacetate is utilized in the pharmaceutical industry as an excipient in drug

formulations. Its functions include serving as a tablet and capsule diluent, enhancing drug

stability, and aiding in efficient drug delivery. It can also act as a pharmaceutical adjuvant to

improve drug solubility and bioavailability.

Conclusion
Lactose octaacetate is a chemically versatile and biologically active molecule with a growing

number of applications. Its role as a key intermediate in the synthesis of complex

carbohydrates is well-established, and its emerging antimicrobial and antiviral properties

present exciting opportunities for future research and development in the pharmaceutical and

food industries. The detailed protocols and compiled data in this guide serve as a valuable

resource for scientists and researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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